2-{4-[4-(Methylsulfonyl)phenyl]-1,3-oxazol-2-yl}pyridine

• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol
• IUPAC Name: 4-(4-methylsulfonylphenyl)-2-pyridin-2-yl-1,3-oxazole
• InChI: InChI=1S/C15H12N2O3S/c1-21(18,19)12-7-5-11(6-8-12)14-10-20-15(17-14)13-4-2-3-9-16-13/h2-10H,1H3
• InChI Key: NILSDLTYOMPGMQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=COC(=N2)C3=CC=CC=N3

Description

2-{4-[4-(Methylsulfonyl)phenyl]-1,3-oxazol-2-yl}pyridine is a useful research compound. Its molecular formula is C15H12N2O3S and its molecular weight is 300.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of the 2-bromo-1-[4-(methylsulfonyl)phenyl]ethanone (500 mg, 1.8 mmol) and pyridine 2-carboxamide (551 mg, 4.51 mmol) was heated to 150° C. for 1 hour. Then the reaction mixture was cooled, and partitioned between ethyl acetate and water. The aqueous layer was extracted with ethyl acetate twice, and the combined organic layers were washed with water and brine, dried over MgSO4. After concentration, the solid residue was dissolved in methanol and subject to mass-directed HPLC purification to give 21 mg of 2-{4-[4-(methylsulfonyl)phenyl]-1,3-oxazol-2-yl}pyridine. LCMS: m/z 301.0 (M+H)+.